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Anti-proliferative Activity of BPIQ-I

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bpig-i

CAS No.: 174709-30-9

Cat. No.: S578945

Cell Line BPIQ-I EC50 (pM)
SKOV-3 (Ovarian) 6.5

MDA-MB-468 (Breast) 30

A-431 (Epidermoid) >50

U-87 (Glioblastoma) >50

MDAMB-231 (Breast) >50

> Assay Background: Data from a 3-day cell viability assay [1].

Mechanism of Action

BPIQ-I functions as an ATP-competitive inhibitor [1]. It binds to the ATP-binding pocket of EGFR's
tyrosine kinase domain, preventing the receptor from utilizing ATP for autophosphorylation and subsequent
activation of downstream signaling cascades [2] [1]. This inhibition of the EGFR pathway leads to reduced

cellular proliferation.
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BPIQ-I is a tool for studying EGFR-driven processes. The methodology below, derived from a kinase

inhibitor screen investigating middle ear mucosal hyperplasia, exemplifies its research use [3].
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> Experimental workflow for evaluating BPIQ-I effects on tissue growth [3].

o Key Experimental Details [3]:
o Tissue Model: Rat middle ear (ME) mucosal explants.
o BPIQ-I Treatment: Applied for 6 days at concentrations of 0.05, 0.5, or 5.0 uM, dissolved in
DMSO (final concentration 0.1%).
o Culture Medium: DMEM/Hams-F12 mix, supplemented with 5% bovine serum, antibiotics,
hydrocortisone, and isoproterenol.
o Outcome Measurement: Explant growth area after 9 days in vitro (DIV).
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Finding More Information

For in-depth technical details, experimental protocols, and latest research:

e Supplier Websites: Product pages from companies like Santa Cruz Biotechnology [2] and
MedChemExpress [1].
¢ Scientific Literature: Search databases like PubMed for research articles [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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